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Compound of Interest

Compound Name:
Cyclohexanecarboxamide, 2,4-

dimethyl-

Cat. No.: B13800729

Get Quote

Chemical Identity & Structural Considerations
2,4-Dimethyl-cyclohexanecarboxamide is a primary amide derivative of 2,4-

dimethylcyclohexanecarboxylic acid.[1][2] Its stability is governed by the robustness of the

cyclohexane ring and the resonance-stabilized amide bond.[1][2]

Chemical Formula:ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline

ng-star-inserted">

[1][2][3]

Molecular Weight: ~155.24 g/mol [1][2]

Structural Class: Substituted alicyclic amide.[1][2]

Stereochemical Complexity
The molecule possesses three stereocenters (C1, C2, and C4), leading to multiple potential

diastereomers.[1] The thermodynamic stability of these isomers is dictated by the

conformational preference of the cyclohexane chair.
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Equatorial Preference: Isomers where the bulky carboxamide group (

) and methyl groups occupy equatorial positions are thermodynamically favored and less
prone to spontaneous isomerization or ring inversion stress.[1][2]

Implication: Commercial samples are often diastereomeric mixtures unless chirally resolved.

[1][2] Variations in melting point (typically

for similar amides) often reflect isomeric purity rather than degradation.[1][2]

Stability Profile
Hydrolytic Stability
The amide bond is kinetically stable in aqueous environments at neutral pH due to resonance

delocalization of the nitrogen lone pair.[2] However, it is susceptible to hydrolysis under

extreme conditions.[1][2]

Neutral pH (pH 6-8): Negligible degradation.[1][2] Shelf-life >2 years.

Acidic/Basic Extremes (pH <3 or >10): Accelerated hydrolysis occurs, yielding 2,4-

dimethylcyclohexanecarboxylic acid and ammonia.[1][2]

Catalysis: High temperatures (

) significantly increase the rate of hydrolysis in the presence of moisture.[1][2]

Thermal & Oxidative Stability[1][2]
Thermal: The compound is stable in solid form up to its melting point.[2] It does not undergo

decarboxylation easily.[1][2]

Oxidative: The cyclohexane ring is resistant to autoxidation under standard storage.[2] The

primary amide nitrogen is generally resistant to oxidation unless exposed to strong oxidizing

agents (e.g., peroxides, permanganates).[1]

Physical Stability (Hygroscopicity)
Primary amides possess both hydrogen bond donors (
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) and acceptors (

).[1][2]

Hygroscopicity: Moderate.[1][2] The compound can adsorb atmospheric moisture if the

relative humidity (RH) exceeds 60%.[2]

Risk: Absorbed water does not immediately cause chemical degradation but can induce

caking and facilitate hydrolysis over long durations.[1][2]

Degradation Mechanism (Visualized)
The primary degradation pathway is nucleophilic acyl substitution (hydrolysis).[1][2][4] The

following diagram illustrates the acid-catalyzed pathway, which is the most common risk during

improper storage or formulation.

Figure 1: Acid-Catalyzed Hydrolysis Pathway
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Caption: Under acidic conditions and moisture, the amide carbonyl is activated, leading to

cleavage and formation of the corresponding carboxylic acid.[1]

Storage & Handling Protocols
To maximize shelf life and maintain isomeric integrity, the following "Gold Standard" storage

protocol is recommended.

Environmental Controls
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Parameter Recommendation Rationale

Temperature
to

(Refrigerated)

Slows kinetic rate of hydrolysis

and inhibits potential microbial

growth on surface moisture.[1]

[2]

Atmosphere Inert Gas (Argon or Nitrogen)

Optional but recommended for

long-term storage (>1 year) to

prevent surface oxidation or

moisture uptake.[1][2]

Humidity RH
Prevents hygroscopic caking

and hydrolysis.[1][2]

Light Protect from direct UV

While not highly

photosensitive, UV can

catalyze radical formation in

impurities.[1][2]

Container Specifications
Primary: Amber glass vials with Teflon (PTFE) lined caps.[1][2] PTFE provides an inert seal

that prevents leaching of plasticizers.[1][2]

Secondary: Desiccator cabinet or sealed Mylar bag with silica gel packets.

Handling Decision Tree
Use this logic flow to determine the appropriate handling procedure based on your specific

application state.
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Figure 2: Storage Decision Matrix
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Caption: Decision matrix for storage conditions based on the physical state of the compound.

Analytical Quality Control
To verify the stability of stored samples, use the following analytical markers.

HPLC-UV/MS:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).[1][2]

Mobile Phase: Acetonitrile/Water (Gradient).[1][2]

Detection: 210 nm (Amide carbonyl absorption).[1][2]
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Degradant Marker: Look for the 2,4-dimethylcyclohexanecarboxylic acid peak, which will

elute earlier than the amide due to increased polarity (at neutral/basic pH) or similar

retention (at acidic pH).[1][2]

Melting Point:

A broadening of the melting range

indicates impurity formation or moisture absorption.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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